4-Cyclopropoxy-2-ethyl-5-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-ethyl-5-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-10(15-8-3-4-8)9(6-11-7)12(13)14/h5-6,8H,2-4H2,1H3
• InChI Key: GMLGPJOHOQOMFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=N1)[N+](=O)[O-])OC2CC2

Description

4-Cyclopropoxy-2-ethyl-5-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at the 4-position, an ethyl group at the 2-position, and a nitro group at the 5-position. This compound belongs to a class of heterocyclic aromatic molecules with applications in medicinal chemistry and agrochemical research due to the electron-withdrawing nitro group and steric effects of the cyclopropoxy moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-ethyl-5-nitropyridine typically involves the nitration of a suitable pyridine precursor. One common method involves the reaction of pyridine N-oxide with fuming nitric acid and concentrated sulfuric acid to form 4-nitropyridine N-oxide. This intermediate can then be further reacted with cyclopropyl chloride and ethyl bromide under appropriate conditions to yield the desired compound .

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-2-ethyl-5-nitropyridine may involve continuous flow synthesis techniques to ensure high yield and purity. The process generally includes multiple steps, such as nitration, reduction, and substitution reactions, carried out under controlled conditions to optimize the production efficiency .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-ethyl-5-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other functional groups such as amines or alkyl groups.

Common Reagents and Conditions:

Oxidation: Hydrogen gas with a palladium catalyst.

Substitution: Ammonia or amines in the presence of a base.

Major Products Formed:

Reduction: 4-Cyclopropoxy-2-ethyl-5-aminopyridine.

Substitution: 4-Cyclopropoxy-2-ethyl-5-alkylaminopyridine.

Scientific Research Applications

4-Cyclopropoxy-2-ethyl-5-nitropyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the production of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-ethyl-5-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve interactions with enzymes and receptors involved in cellular metabolism .

Comparison with Similar Compounds

Comparison with Structural Analogs

The provided evidence focuses on nitropyridine derivatives synthesized via established procedures. Below is a comparative analysis of key analogs:

Table 1: Comparison of Nitropyridine Derivatives

Compound Name	Substituents (Position)	Yield	Key Properties/Applications	Reference
2-Methoxy-4-methyl-5-nitropyridine	Methoxy (2), methyl (4), nitro (5)	95%	Intermediate for drug synthesis
2-Methoxy-4-methyl-3-nitropyridine	Methoxy (2), methyl (4), nitro (3)	80%	Agrochemical precursors
4-Cyclopropoxy-2-ethyl-5-nitropyridine	Cyclopropoxy (4), ethyl (2), nitro (5)	N/A*	Potential bioactive molecule	N/A

Key Differences and Implications

Substituent Effects: Cyclopropoxy vs. This could influence reactivity in nucleophilic substitution or catalytic reactions .

Synthetic Challenges :

• The ethyl group at the 2-position in 4-Cyclopropoxy-2-ethyl-5-nitropyridine may complicate regioselective synthesis compared to methyl-substituted analogs (7c, 7d), which achieve high yields (80–95%) via established protocols .

Functional Potential: While 3-nitro derivatives (e.g., 7d) are noted for agrochemical utility, 5-nitro analogs (e.g., 7c) are often prioritized in medicinal chemistry. The cyclopropoxy-ethyl combination in the target compound may offer unique pharmacokinetic properties, though specific data are absent in the evidence.